methyl 1-(4-nitrobenzoyl)-2-piperidinecarboxylate

• IUPAC Name: methyl 1-(4-nitrobenzoyl)piperidine-2-carboxylate
• InChI: InChI=1S/C14H16N2O5/c1-21-14(18)12-4-2-3-9-15(12)13(17)10-5-7-11(8-6-10)16(19)20/h5-8,12H,2-4,9H2,1H3
• InChI Key: CTTJNXYJPRENFI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCCCN1C(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H16N2O5
• Molecular Weight: 292.29 g/mol

Description

Methyl 1-(4-nitrobenzoyl)-2-piperidinecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a piperidine derivative that is commonly used in the synthesis of various pharmaceuticals and agrochemicals. The purpose of

Mechanism of Action

The mechanism of action of methyl 1-(4-nitrobenzoyl)-2-piperidinecarboxylate is not fully understood. However, it is believed to work by inhibiting the growth of bacteria and fungi by disrupting their cell membranes. Additionally, it has been shown to have an inhibitory effect on certain enzymes involved in the development of cancer and Alzheimer's disease.
Biochemical and Physiological Effects:
Methyl 1-(4-nitrobenzoyl)-2-piperidinecarboxylate has been shown to have a range of biochemical and physiological effects. It has been shown to have significant antibacterial and antifungal properties, making it a promising candidate for the development of new antibiotics. Additionally, it has been shown to have potential applications in the treatment of cancer and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using methyl 1-(4-nitrobenzoyl)-2-piperidinecarboxylate in lab experiments is its potent antibacterial and antifungal properties. Additionally, it has been shown to have potential applications in the treatment of cancer and Alzheimer's disease. However, one of the limitations of using this compound in lab experiments is its toxicity. It can be toxic to both humans and animals if not handled properly.

Future Directions

There are several future directions for the study of methyl 1-(4-nitrobenzoyl)-2-piperidinecarboxylate. One area of research is the development of new antibiotics using this compound. Another area of research is the development of new treatments for cancer and Alzheimer's disease. Additionally, there is potential for the use of this compound in the development of new agrochemicals.
Conclusion:
Methyl 1-(4-nitrobenzoyl)-2-piperidinecarboxylate is a promising compound that has potential applications in various fields. Its potent antibacterial and antifungal properties make it a promising candidate for the development of new antibiotics. Additionally, it has potential applications in the treatment of cancer and Alzheimer's disease. While there are limitations to its use in lab experiments due to its toxicity, there is significant potential for future research in this area.

Scientific Research Applications

Methyl 1-(4-nitrobenzoyl)-2-piperidinecarboxylate has been extensively studied for its potential applications in various fields. One of the primary applications of this compound is in the synthesis of pharmaceuticals. It has been shown to have significant antibacterial and antifungal properties, making it a promising candidate for the development of new antibiotics. Additionally, it has been shown to have potential applications in the treatment of cancer and Alzheimer's disease.